Cas no 2581-46-6 (4-Oxazolemethanol,4,5-dihydro-4-methyl-2-undecyl-)

• Product Name: 4-Oxazolemethanol,4,5-dihydro-4-methyl-2-undecyl-
• CAS No: 2581-46-6
• MF: C₁₆H₃₁NO₂
• MW: 269.422845125198
• CID: 274805
• PubChem ID: 73507
• Update Time: 2025-04-19

4-Oxazolemethanol,4,5-dihydro-4-methyl-2-undecyl- Chemical and Physical Properties

Names and Identifiers

• 4-Oxazolemethanol,4,5-dihydro-4-methyl-2-undecyl-
• (4-methyl-2-undecyl-5H-1,3-oxazol-4-yl)methanol
• 2-undecyl-4-hydroxymethyl-4-methyl-1,3-oxazoline
• 4-hydroxymethyl-4-methyl-2-undecyl-2-oxazoline
• AC1L2JYY
• AC1Q7BUW
• AR-1G4208
• CTK4F6509
• EINECS 219-953-0
• NSC17729
• SureCN676589
• NSC-17729
• NS00046147
• 4-Methyl-2-undecyl-2-oxazoline-4-methanol
• 2581-46-6
• JMQRHKPPXPCTGP-UHFFFAOYSA-N
• SCHEMBL676589
• DTXSID501238645
• 4,5-Dihydro-4-methyl-2-undecyl-4-oxazolemethanol
• NSC 17729
• 4-hydroxymethyl-4-methyl-2-undecyl-2oxazoline
• (4-methyl-2-undecyl-4,5-dihydrooxazol-4-yl)methanol

• Inchi： 1S/C16H31NO2/c1-3-4-5-6-7-8-9-10-11-12-15-17-16(2,13-18)14-19-15/h18H,3-14H2,1-2H3
• InChI Key： JMQRHKPPXPCTGP-UHFFFAOYSA-N
• SMILES： O1C(CCCCCCCCCCC)=NC(C)(CO)C1

Computed Properties

• Exact Mass: 269.23563
• Monoisotopic Mass: 269.235479232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 11
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 41.8Ų

Experimental Properties

• PSA: 41.82

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Oxazolines